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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B147845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of monoammonium phosphate (MAP). The information is presented to

support research, scientific analysis, and professionals in drug development, with a focus on

quantitative data, detailed experimental methodologies, and visual representations of key

processes.

Physical Properties
Monoammonium phosphate is an inorganic salt that presents as a white, odorless crystalline

solid.[1] It is a stable compound under normal conditions of storage and handling.[2]

Quantitative Physical Data
The key physical properties of monoammonium phosphate are summarized in the table below

for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b147845?utm_src=pdf-interest
https://angpacmin.com/products/mono-ammonium-phosphate-map/
https://www.cropnutrition.com/resource-library/monoammonium-phosphate-map-11-50-0-safety-data-sheet/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions

Chemical Formula NH₄H₂PO₄ - -

Molecular Weight 115.03 g/mol -

Appearance
White crystalline

powder or granules
- -

Density ~1.8, 1.803 g/cm³ 20 °C

Melting Point
190 - 200

(decomposes)
°C -

Boiling Point
Not Applicable

(decomposes)
- -

Solubility in Water 370 g/L 20 °C

32.8 g/100mL 20 °C

Solubility in Ethanol Practically Insoluble - -

pH of Aqueous

Solution
4.0 - 4.5 - 1% solution at 25 °C

4.2 - 5% solution

4.7 - 0.1% concentration

Crystal Structure Tetragonal - -

Chemical Properties
Monoammonium phosphate is the monoammonium salt of phosphoric acid. Its chemical

behavior is characterized by its acidic nature in aqueous solutions and its decomposition at

elevated temperatures.

Reactivity and Stability
Thermal Decomposition: Solid monoammonium phosphate is stable at temperatures up to 200

°C.[3] Upon heating, it decomposes into gaseous ammonia (NH₃) and molten phosphoric acid

(H₃PO₄).[3] Further heating can lead to the release of nitrogen and phosphorus oxides.[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Ammonium_dihydrogen_phosphate
https://en.wikipedia.org/wiki/Ammonium_dihydrogen_phosphate
https://www.cropnutrition.com/resource-library/monoammonium-phosphate-map-11-50-0-safety-data-sheet/
https://www.agricocanada.com/wp-content/uploads/2016/09/agric-103-SDS_Monoammonium-Phosphate-M.A.P..pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction with Acids: As a salt of a weak base (ammonia) and a weak acid (phosphoric acid),

monoammonium phosphate will react with strong acids. For instance, with hydrochloric acid

(HCl), it will form ammonium chloride (NH₄Cl) and phosphoric acid (H₃PO₄).[5]

Reaction with Bases: In the presence of a strong base, such as calcium hydroxide (Ca(OH)₂),

monoammonium phosphate will react to form insoluble calcium phosphate and ammonia.[5][6]

Corrosivity: Monoammonium phosphate may be corrosive to certain metals, including iron, mild

steels, aluminum, zinc, and copper.[2][4] However, it is generally not considered aggressive

towards most metals and can sometimes passivate them by forming a layer of insoluble metal

phosphates.[6]

Dissolution and Dissociation in Water
When dissolved in water, monoammonium phosphate dissociates into ammonium (NH₄⁺) and

dihydrogen phosphate (H₂PO₄⁻) ions.[7][8] The dihydrogen phosphate ion can further undergo

partial dissociation into hydrogen ions (H⁺) and hydrogen phosphate ions (HPO₄²⁻), which

accounts for the acidic nature of the solution.
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Dissolution and dissociation of monoammonium phosphate in water.

Thermal Decomposition Pathway
The thermal decomposition of monoammonium phosphate is a multi-step process. The initial

decomposition yields ammonia and phosphoric acid.
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Thermal decomposition pathway of monoammonium phosphate.

Experimental Protocols
This section outlines the methodologies for determining key physical and chemical properties

of monoammonium phosphate.
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Determination of Solubility
Objective: To determine the solubility of monoammonium phosphate in water at various

temperatures.

Methodology:

Preparation of Saturated Solutions: A series of sealed flasks, each containing a known

volume of deionized water, are placed in a temperature-controlled water bath set to the

desired temperatures (e.g., 20°C, 30°C, 40°C, 50°C).

Equilibration: An excess amount of monoammonium phosphate is added to each flask. The

flasks are then agitated for a sufficient period (e.g., 24 hours) to ensure equilibrium is

reached and a saturated solution is formed.

Sample Withdrawal and Analysis: A known volume of the clear supernatant is carefully

withdrawn from each flask using a pre-heated pipette to prevent crystallization upon cooling.

The withdrawn sample is then weighed.

Drying and Mass Determination: The weighed sample is placed in an oven at a temperature

sufficient to evaporate the water without decomposing the MAP (e.g., 70°C) until a constant

weight is achieved. The mass of the remaining dry monoammonium phosphate is recorded.

Calculation: The solubility is calculated in grams of MAP per 100 grams of water.
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Experimental workflow for determining the solubility of monoammonium phosphate.
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Measurement of pH
Objective: To determine the pH of aqueous solutions of monoammonium phosphate at various

concentrations.

Methodology:

Preparation of Solutions: A series of solutions of varying concentrations (e.g., 0.1%, 1%, 5%

w/v) are prepared by dissolving a known mass of monoammonium phosphate in deionized

water.

Calibration of pH Meter: A pH meter is calibrated using standard buffer solutions of known pH

(e.g., pH 4.0, 7.0, and 10.0).

pH Measurement: The calibrated pH electrode is rinsed with deionized water, gently blotted

dry, and then immersed in the monoammonium phosphate solution to be tested. The pH

reading is allowed to stabilize before being recorded. This is repeated for each

concentration.

Thermal Analysis (Thermogravimetric Analysis - TGA)
Objective: To study the thermal decomposition of monoammonium phosphate.

Methodology:

Sample Preparation: A small, accurately weighed sample of monoammonium phosphate

(typically 5-10 mg) is placed in a TGA sample pan.

Instrument Setup: The TGA instrument is programmed with a specific heating rate (e.g., 10

°C/min) over a desired temperature range (e.g., 25 °C to 600 °C) under a controlled

atmosphere (e.g., nitrogen or air).

Data Acquisition: The TGA instrument records the mass of the sample as a function of

temperature.

Data Analysis: The resulting thermogram (a plot of mass vs. temperature) is analyzed to

identify the temperatures at which mass loss occurs, which correspond to the decomposition
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events. The derivative of the thermogram (DTG curve) can be used to more accurately

determine the onset and peak decomposition temperatures.

Conclusion
This technical guide has provided a detailed examination of the physical and chemical

properties of monoammonium phosphate. The tabulated quantitative data, descriptions of

chemical behavior, and outlined experimental protocols offer a valuable resource for

researchers, scientists, and professionals in drug development. The visual representations of

key processes aim to enhance the understanding of the fundamental characteristics of this

important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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